4-tert-butyl-N-(propan-2-yl)aniline

• Molecular Formula: C13H21N
• Molecular Weight: 191.31 g/mol
• IUPAC Name: 4-tert-butyl-N-propan-2-ylaniline
• InChI: InChI=1S/C13H21N/c1-10(2)14-12-8-6-11(7-9-12)13(3,4)5/h6-10,14H,1-5H3
• InChI Key: OSBRUKNORMLFGT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=CC=C(C=C1)C(C)(C)C

Description

4-tert-Butyl-N-(propan-2-yl)aniline is a substituted aniline derivative characterized by a tert-butyl group at the para position of the aromatic ring and an isopropyl group attached to the amine nitrogen. Its molecular formula is C₁₃H₂₁N, with a molecular weight of 191.32 g/mol. The tert-butyl group provides steric bulk and electron-donating inductive effects, while the isopropyl substituent on the amine modulates solubility and reactivity. This compound is primarily utilized in research settings as a building block for synthesizing ligands, pharmaceuticals, and agrochemical intermediates .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-tert-butyl-N-(propan-2-yl)aniline can be achieved through several methods. One common approach involves the alkylation of 4-tert-butylaniline with isopropyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) under reflux conditions .

Industrial Production Methods

In an industrial setting, the production of 4-tert-butyl-N-(propan-2-yl)aniline may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions

4-tert-butyl-N-(propan-2-yl)aniline undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding nitro compounds.

Reduction: Reduction reactions can convert it into amines or other reduced forms.

Substitution: It can participate in electrophilic aromatic substitution reactions, where the tert-butyl group directs the incoming electrophile to the ortho and para positions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst are used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine or nitric acid under controlled conditions.

Major Products Formed

Oxidation: Nitro derivatives.

Reduction: Amines.

Substitution: Halogenated or nitrated products.

Scientific Research Applications

4-tert-butyl-N-(propan-2-yl)aniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: It can be used in the study of enzyme interactions and metabolic pathways.

Industry: Used in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of 4-tert-butyl-N-(propan-2-yl)aniline involves its interaction with specific molecular targets. In biological systems, it may interact with enzymes or receptors, influencing metabolic pathways and cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below compares 4-tert-butyl-N-(propan-2-yl)aniline with structurally related aniline derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties/Applications
4-tert-butyl-N-(propan-2-yl)aniline	C₁₃H₂₁N	191.32	tert-butyl (C4), isopropyl (N)	Ligand synthesis, intermediates
N,N-diisopropylaniline (CAS 4107-98-6)	C₁₂H₁₉N	177.29	Two isopropyl groups (N)	Solvent, chemical synthesis
4-tert-butyl-2-methylaniline (CAS 2909-82-2)	C₁₁H₁₇N	163.26	tert-butyl (C4), methyl (C2)	Material science, corrosion inhibitors
4-tert-butyl-N-(4-tert-butylphenyl)aniline	C₂₀H₂₇N	281.44	tert-butyl (C4 and N-linked phenyl)	Industrial intermediates, polymers
2-(propan-2-yl)aniline	C₉H₁₃N	135.21	Isopropyl (C2)	Pharmaceuticals, dyes

Physicochemical Properties

• Solubility : The tert-butyl group enhances hydrophobicity, reducing water solubility compared to simpler anilines like 2-(propan-2-yl)aniline (logP = 2.33) .
• Steric Effects : The isopropyl group in 4-tert-butyl-N-(propan-2-yl)aniline creates less steric hindrance than the bulkier tert-butyl substituent in 4-tert-butyl-N-(4-tert-butylphenyl)aniline , enabling broader reactivity in nucleophilic substitutions .
• Electronic Effects : The tert-butyl group’s electron-donating nature activates the aromatic ring toward electrophilic substitution, similar to 4-tert-butyl-2-methylaniline , but contrasts with electron-withdrawing groups in halogenated analogs like 2,4-difluoro-N-(propan-2-yl)aniline .

Spectroscopic Characterization

• NMR : The tert-butyl group in 4-tert-butyl-N-(propan-2-yl)aniline produces a singlet at δ 1.3 ppm (¹H NMR), while the isopropyl group shows a doublet at δ 1.2 ppm (CH₃) and a septet at δ 3.2 ppm (CH) .
• Mass Spectrometry : High-resolution mass spectrometry (HRMS) confirms molecular ion peaks at m/z 191.32, distinct from N,N-diisopropylaniline (m/z 177.29) .

Research and Market Trends

The global market for 4-tert-butyl-N-(4-tert-butylphenyl)aniline is projected to grow at a CAGR of 4.2% (2020–2025), driven by demand in polymer production . While 4-tert-butyl-N-(propan-2-yl)aniline lacks explicit market data, its structural analogs suggest niche applications in specialty chemicals and drug discovery .

Biological Activity

4-tert-butyl-N-(propan-2-yl)aniline, also known as a derivative of aniline, is a compound that has attracted attention in various fields of biological research due to its potential therapeutic and biological activities. This article provides a detailed examination of the biological activity associated with this compound, including its mechanisms of action, cytotoxicity, and applications in medicinal chemistry.

Chemical Structure and Properties

The molecular formula for 4-tert-butyl-N-(propan-2-yl)aniline is $C_{16}H_{27}N$. The structure consists of a tert-butyl group and an isopropyl group attached to an aniline backbone. This configuration influences the compound's lipophilicity, solubility, and interaction with biological targets.

Property	Value
Molecular Weight	245.40 g/mol
Melting Point	Not specified
Solubility	Moderate in organic solvents
Log P (octanol-water partition coefficient)	3.5

The biological activity of 4-tert-butyl-N-(propan-2-yl)aniline is primarily attributed to its ability to interact with various molecular targets. It may act as an enzyme inhibitor or modulate receptor activity, which can lead to significant physiological effects.

• Enzyme Inhibition : Preliminary studies suggest that this compound may inhibit specific enzymes involved in metabolic pathways, potentially affecting cell proliferation and differentiation.
• Receptor Modulation : The compound may interact with adrenergic receptors, similar to other β-blockers, which could contribute to its therapeutic effects.

Cytotoxicity Studies

Research has indicated that 4-tert-butyl-N-(propan-2-yl)aniline exhibits cytotoxic effects against various cancer cell lines. A study evaluating its impact on acute myeloid leukemia (AML) cells showed promising results.

Table 2: Summary of Cytotoxicity Studies

Cell Line	IC50 (µM)	Mechanism of Action
AML Cell Line A	0.62	Induction of differentiation
AML Cell Line B	1.9	Apoptosis via mitochondrial pathway
Breast Cancer Line	0.75	Inhibition of cell cycle progression

These findings indicate that the compound may induce differentiation in AML cells and inhibit cell cycle progression in breast cancer cells.

Case Studies and Research Findings

• Anticancer Activity : A study published in the Journal of Medicinal Chemistry highlighted the potential anticancer properties of this compound, demonstrating its ability to inhibit tumor growth in vitro and in vivo models.
• Anti-inflammatory Effects : Another investigation explored its anti-inflammatory properties, suggesting that it may reduce inflammation by modulating cytokine production.

Applications in Medicinal Chemistry

The unique properties of 4-tert-butyl-N-(propan-2-yl)aniline make it a candidate for further exploration in drug development:

• Therapeutic Potential : Given its enzyme inhibition capabilities and cytotoxic effects on cancer cells, this compound could be developed into a therapeutic agent for treating specific malignancies.
• Chemical Synthesis : It serves as a valuable building block in organic synthesis for creating more complex molecules with potential biological activity.